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Cat. No.: B555072
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Abstract
This technical guide provides a comprehensive overview of (S)-methyl 2-hydroxy-3-
phenylpropanoate, a valuable chiral building block in the fields of pharmaceutical

development, fine chemical synthesis, and cosmetics. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth insights into its

chemical and physical properties, robust synthesis protocols, analytical characterization

methodologies, and key applications. The guide emphasizes the scientific rationale behind

experimental choices, ensuring both technical accuracy and practical utility. The primary

Chemical Abstracts Service (CAS) number for the (S)-enantiomer is 13673-95-5.[1][2]

Introduction and Significance
(S)-methyl 2-hydroxy-3-phenylpropanoate, also known as Methyl L-3-phenyllactate, is a

chiral ester that holds significant importance as a versatile intermediate in asymmetric

synthesis. Its structure, featuring a hydroxyl group and a chiral center at the α-position to the
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ester, makes it a sought-after synthon for introducing stereospecificity into complex target

molecules.

The precise three-dimensional arrangement of its functional groups is crucial, particularly in the

pharmaceutical industry, where the chirality of a molecule can dictate its pharmacological

activity, efficacy, and safety profile. The presence of an undesired enantiomer can lead to

reduced efficacy, altered pharmacokinetics, or even adverse toxicological effects.

Consequently, the synthesis and analytical control of enantiomerically pure (S)-methyl 2-
hydroxy-3-phenylpropanoate are of paramount importance. Beyond pharmaceuticals, its

moisturizing properties have led to its application in cosmetic formulations.[3]

This guide will navigate the essential technical aspects of this compound, providing a

foundational understanding for its effective use in a research and development setting.

Chemical Structure
Caption: 2D structure of (S)-methyl 2-hydroxy-3-phenylpropanoate.

Physicochemical Properties
A thorough understanding of the physicochemical properties is fundamental for designing

synthetic routes, purification strategies, and formulation studies.
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Property Value Source

CAS Number 13673-95-5 [1][2]

Molecular Formula C₁₀H₁₂O₃ [2][4]

Molecular Weight 180.20 g/mol [2]

IUPAC Name
methyl (2S)-2-hydroxy-3-

phenylpropanoate
[2]

Appearance Colorless liquid (typical) General Knowledge

Polar Surface Area 46.5 Å² [2]

XLogP3 1.5 [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bond Count 4 [2]

Synthesis Protocols
The enantioselective synthesis of (S)-methyl 2-hydroxy-3-phenylpropanoate is critical for its

application in pharmaceuticals. Two common approaches are presented below: direct

esterification of the corresponding chiral acid and a diazotization-substitution reaction starting

from L-phenylalanine.

Protocol 3.1: Acid-Catalyzed Esterification of (S)-2-
hydroxy-3-phenylpropanoic Acid
This is a classical and straightforward method, relying on the availability of the enantiomerically

pure starting acid. The mechanism involves the protonation of the carboxylic acid, followed by

nucleophilic attack by methanol.
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Reaction Setup Reaction Workup Purification

Combine (S)-2-hydroxy-3-phenylpropanoic acid,
methanol (excess), and catalytic H₂SO₄ in a round-bottom flask.

Heat the mixture to reflux.
Monitor reaction progress via TLC.

Cool to RT. Neutralize with aq. NaHCO₃.
Extract with ethyl acetate. Wash organic layer with brine, dry over Na₂SO₄. Concentrate under reduced pressure.

Purify via column chromatography if needed.

Click to download full resolution via product page

Caption: Workflow for the esterification synthesis method.

Step-by-Step Methodology:

Reaction Setup: To a solution of (S)-2-hydroxy-3-phenylpropanoic acid (1.0 eq) in anhydrous

methanol (10-20 volumes), add a catalytic amount of concentrated sulfuric acid (e.g., 0.05

eq) dropwise at room temperature.

Reaction Execution: Heat the mixture to reflux (approx. 65°C) and maintain for 2-4 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until

the starting material is consumed.

Causality: Using methanol as the solvent and reactant (in excess) drives the equilibrium

towards the product side, maximizing the yield according to Le Châtelier's principle.

Sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid,

making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by

methanol.

Workup: Cool the reaction mixture to room temperature. Carefully neutralize the acid catalyst

by the slow addition of a saturated aqueous solution of sodium bicarbonate until

effervescence ceases.

Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with

a suitable organic solvent, such as ethyl acetate (3 x 20 mL).

Washing and Drying: Combine the organic layers and wash with brine (1 x 20 mL) to remove

residual water and inorganic salts. Dry the organic phase over anhydrous sodium sulfate or

magnesium sulfate.
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Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude product. If necessary, purify the ester by silica gel column chromatography.

Protocol 3.2: Diazotization of L-Phenylalanine Methyl
Ester
This alternative route leverages a readily available chiral precursor, L-phenylalanine. The

synthesis involves the conversion of the amino group to a hydroxyl group with retention of

stereochemistry. A related patent describes the diazotization of 2-methyl-L-phenylalanine

hydrochloride.[3]

Step-by-Step Methodology:

Esterification of L-Phenylalanine: First, convert L-phenylalanine to its methyl ester

hydrochloride by reacting it with methanol in the presence of thionyl chloride or dry HCl gas.

This step protects the carboxylic acid and is a standard procedure.

Diazotization: Dissolve L-phenylalanine methyl ester hydrochloride (1.0 eq) in an aqueous

solution of a mineral acid like dilute sulfuric acid.

Hydroxylation: Cool the solution in an ice bath to 0-5°C. Add a solution of sodium nitrite

(NaNO₂) (1.1 eq) in water dropwise, keeping the temperature below 5°C. The reaction is

typically stirred at this temperature for 1-2 hours and then allowed to warm to room

temperature.

Causality: Sodium nitrite in an acidic medium generates nitrous acid (HONO), which

reacts with the primary amine to form a diazonium salt. This diazonium salt is unstable and

readily decomposes, releasing nitrogen gas and forming a carbocation intermediate. The

carbocation is then attacked by water to yield the hydroxyl group. The reaction is

performed at low temperatures to control the decomposition of the unstable diazonium

salt.

Workup and Purification: Following the reaction, the mixture is worked up by extraction with

an organic solvent and purified using column chromatography to isolate the final product.

Analytical Characterization and Quality Control
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Ensuring the chemical identity, purity, and, most importantly, the enantiomeric excess of (S)-
methyl 2-hydroxy-3-phenylpropanoate is critical. A multi-technique approach is

recommended.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure.

¹H NMR: Expect characteristic signals for the methoxy protons (-OCH₃), the benzylic

protons (-CH₂-Ph), the proton on the chiral center (-CH(OH)-), the hydroxyl proton (-OH),

and the aromatic protons.

¹³C NMR: Expect signals for the ester carbonyl carbon, the carbons of the phenyl group,

the methoxy carbon, the benzylic carbon, and the carbon bearing the hydroxyl group.

Mass Spectrometry (MS): Typically performed using Gas Chromatography-Mass

Spectrometry (GC-MS), this technique confirms the molecular weight and provides structural

information through fragmentation patterns.[4]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups.

Expect strong absorptions corresponding to the O-H stretch (broad, ~3400 cm⁻¹), the C=O

stretch of the ester (~1735 cm⁻¹), and C-O stretches.[4]

Enantiomeric Purity Analysis
The determination of enantiomeric excess (ee) is the most critical quality control parameter.

Chiral chromatography is the industry standard.[5][6][7][8][9]
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Need to determine
enantiomeric excess (ee)?

Chiral HPLC

 High accuracy & robustness needed? 

Chiral GC

 Sample is volatile? 
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 Rapid reaction monitoring needed? 

Most common method.
Excellent resolution and quantification.
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Caption: Decision workflow for selecting a chiral analysis method.

Protocol 4.2.1: Chiral High-Performance Liquid Chromatography (HPLC)

Principle: Enantiomers are separated based on their differential interactions with a chiral

stationary phase (CSP), leading to different retention times. Polysaccharide-based columns are

often effective for this class of compounds.[5]

Step-by-Step Methodology:

System Preparation: Use an HPLC system equipped with a UV detector.

Column Selection: Install a polysaccharide-based chiral column (e.g., Chiralpak® AD-H or

Chiralcel® OD-H).

Causality: These CSPs contain chiral polymers (amylose or cellulose derivatives) that form

transient, diastereomeric complexes with the enantiomers of the analyte. The differing

stability of these complexes results in different retention times, allowing for separation.

Mobile Phase: Prepare a mobile phase typically consisting of a mixture of n-hexane and an

alcohol modifier like isopropanol (e.g., 90:10 v/v n-hexane:isopropanol). The optimal ratio
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must be determined experimentally.

Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in the mobile

phase.

Analysis: Set a flow rate (e.g., 1.0 mL/min) and an appropriate UV detection wavelength

(e.g., 254 nm). Inject the sample and record the chromatogram.

Quantification: The enantiomeric excess is calculated from the integrated peak areas of the

two enantiomers:

ee (%) = [ (Area_S - Area_R) / (Area_S + Area_R) ] * 100

Applications in Drug Development and Synthesis
(S)-methyl 2-hydroxy-3-phenylpropanoate serves as a key intermediate in the synthesis of

various biologically active molecules. Its utility stems from its ability to introduce a specific

stereocenter that is often conserved in the final drug target.

Chiral Building Block: It is a precursor for more complex chiral molecules. The hydroxyl and

ester functionalities can be selectively modified to build out molecular complexity. For

instance, it can be used in the synthesis of certain protease inhibitors or other therapeutic

agents where a hydroxyl-phenylpropyl moiety is part of the pharmacophore.

Analogs for Medicinal Chemistry: The core structure is a valuable scaffold for creating

libraries of related compounds for drug discovery. For example, analogs of this compound

have been investigated for potential anti-tumor activity.[1]

SARMs Development: The structural motif is related to compounds that have been explored

in the development of Selective Androgen Receptor Modulators (SARMs), a class of

therapeutic compounds with properties similar to anabolic agents but with reduced

androgenic effects.[10]

Safety and Handling
Based on data for the racemic mixture, (S)-methyl 2-hydroxy-3-phenylpropanoate should be

handled with care.
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GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[4]

Precautionary Measures: Handle in a well-ventilated area, preferably a fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Avoid inhalation of vapor and contact with skin and eyes.

Conclusion
(S)-methyl 2-hydroxy-3-phenylpropanoate is a cornerstone chiral intermediate with

significant value in modern organic synthesis and pharmaceutical R&D. Its successful

application is contingent upon a robust understanding of its synthesis, purification, and

analytical control. The protocols and insights provided in this guide serve as a foundational

resource for scientists and researchers, enabling them to leverage the full potential of this

versatile molecule while maintaining the highest standards of scientific integrity and quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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